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Compound of Interest

Compound Name: 2,5-Dimethylanisole

Cat. No.: B158103

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 2,5-Dimethylanisole (CAS No. 1706-11-2). The information is compiled to be a
crucial resource for laboratory personnel and those involved in drug development to ensure
safe handling and mitigate potential risks. While detailed toxicological studies on 2,5-
Dimethylanisole are limited in publicly available literature, this guide summarizes existing
safety data and outlines general experimental protocols for assessing the toxicity of related
aromatic ether compounds.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of a substance is the
foundation of its safe handling. The following table summarizes the key properties of 2,5-
Dimethylanisole.
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Property Value Reference
Molecular Formula CoH120 [1112]
Molecular Weight 136.19 g/mol [1]
Appearance Colorless liquid [3]

Boiling Point 190 °C (lit.) [4]

Density 0.965 g/mL at 25 °C (lit.) [4]

Flash Point 66 °C / 150.8 °F [5]
Refractive Index n20/D 1.514 (lit.) [4]

Solubility

Soluble in organic solvents like
alcohols and ethers; almost [3]

insoluble in water.

Hazard Identification and Classification

2,5-Dimethylanisole is classified as a hazardous substance. The following table outlines its

GHS hazard classifications.

Hazard Class

Hazard Statement

Acute toxicity, Oral (Category 4)

H302: Harmful if swallowed

Skin irritation (Category 2)

H315: Causes skin irritation

Serious eye damage (Category 1)

H318: Causes serious eye damage

Specific target organ toxicity - single exposure

(Category 3), Respiratory system

H335: May cause respiratory irritation

Source:[1]

Safe Handling and Storage

Adherence to proper handling and storage protocols is paramount to ensure laboratory safety.
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Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling 2,5-Dimethylanisole to
determine the appropriate PPE. The following diagram illustrates a general workflow for

selecting and using PPE.
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Figure 1. Personal Protective Equipment (PPE) Workflow

Eye Protection: Hand Protection:
Safety glasses with side-shields or goggles.

Face shield if splash hazard exists.

Identify Hazards of
2,5-Dimethylanisole
Assess Potential Exposure Routes
(Inhalation, Skin, Eyes)

Chenmical-resistant gloves (e.g., Nitrile, Neoprene)
Inspect gloves before use.

Decontaminate Work Area
and PPE

Risk Assessment

Select Appropriate PPE

PPE Selection

Body Protection:
Laboratory coat.
Ensure it is buttoned.

Respiratory Protection:
Use in a well-ventilated area or fume hood.
If ventilation is inadequate, use a respirator with an appropriate cartridge.

Handle 2,5-Dimethylanisole

Properly Remove and
Dispose of PPE

End of Procedure
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Figure 2. Hypothetical Metabolic Pathway of 2,5-Dimethylanisole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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